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Introduction
Magnesium L-lactate, the magnesium salt of L-lactic acid, is an organic mineral compound of

significant interest in the pharmaceutical, nutraceutical, and research sectors. It is recognized

for its superior bioavailability and physiological compatibility compared to inorganic magnesium

sources.[1] As a key intermediate in cellular metabolism, the lactate moiety is not merely a

counter-ion but an active component, while magnesium is an essential mineral co-factor for

over 300 enzymatic reactions crucial for human health.[2][3]

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, synthesis, and characterization of Magnesium L-lactate. It further

delves into the biological significance of its constituent ions, detailing their roles in key cellular

signaling pathways. This document is intended for researchers, scientists, and drug

development professionals seeking a detailed understanding of this important compound.

Molecular Structure and Physicochemical
Properties
Magnesium L-lactate is an ionic compound consisting of one divalent magnesium cation

(Mg²⁺) and two L-lactate anions ([CH₃CH(OH)COO]⁻). The L-isomer of lactate is the naturally
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occurring form in human metabolism. The compound typically exists in hydrated forms, most

commonly as the dihydrate or trihydrate.
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Caption: 2D representation of the ionic coordination in Magnesium L-lactate.

The key physicochemical properties of Magnesium L-lactate are summarized in the table

below, providing essential data for formulation and research purposes.
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Property Value Reference(s)

IUPAC Name
magnesium bis((2S)-2-

hydroxypropanoate)
[4]

CAS Number 18917-93-6 (for hydrate forms) [5][6][7]

Molecular Formula C₆H₁₀MgO₆ (anhydrous) [4][8][9]

Molecular Weight
202.45 g/mol (anhydrous

basis)
[4][8][10]

Appearance
White or almost white

crystalline or granular powder
[1][5][7]

Odor Practically odorless [1]

Taste Neutral or slightly sourish [1][11]

Solubility (in Water)

Good solubility; 84 g/L

(dihydrate); Soluble in boiling

water

[1][5]

Solubility (in Ethanol) Practically insoluble [5][6]

Melting Point ~200 °C (decomposes) [12]

pH (1% aq. solution) ~6.5 [11]

Optical Activity
[α]²⁰/D: -8.5 ± 1° (c=2% in

H₂O)

Synthesis and Manufacturing
Magnesium L-lactate can be produced through both chemical synthesis and biotechnological

fermentation processes. The choice of method depends on factors such as cost, desired purity,

and scalability.

Chemical Synthesis
The most direct chemical route involves the neutralization of L-lactic acid with a high-purity

magnesium source, such as magnesium carbonate, magnesium hydroxide, or magnesium
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oxide. The resulting salt is then isolated via precipitation and crystallization.[1][13]
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Caption: General workflow for the chemical synthesis of Magnesium L-lactate.

Fermentative Production
A sustainable alternative is the production via lactic acid fermentation. In this process, a

carbohydrate source is fermented by lactic acid bacteria, such as Lactobacillus rhamnosus or

Lactobacillus paracasei.[13][14] A magnesium-based neutralizing agent is added to the

fermentation broth to maintain a suitable pH and directly form magnesium lactate, which can

then be recovered through in-situ crystallization.[13][14][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.jungbunzlauer.com/ingredient/magnesium-lactate/
https://patents.google.com/patent/CN105018538A/en
https://www.benchchem.com/product/b150535?utm_src=pdf-body-img
https://www.benchchem.com/product/b150535?utm_src=pdf-body
https://patents.google.com/patent/CN105018538A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC11509355/
https://patents.google.com/patent/CN105018538A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC11509355/
https://www.researchgate.net/publication/384623698_Production_of_Magnesium_Dilactate_through_Lactic_Acid_Fermentation_with_Magnesium_Carbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbohydrate
Substrate (e.g., Glucose)

FermenterLactic Acid Bacteria
(e.g., Lactobacillus)

In-situ Crystallization
& Separation

Fermentation Broth

Neutralizing Agent
(e.g., MgCO₃)

pH control
Purification
& Drying

Magnesium L-Lactate
Crystals

Click to download full resolution via product page

Caption: Workflow for the fermentative production of Magnesium L-lactate.

Experimental Protocols for Characterization
A precise characterization of Magnesium L-lactate is essential for quality control in

pharmaceutical and food applications. The following protocols outline key analytical methods.

Titrimetric Assay for Magnesium Lactate Content
This method determines the purity of the salt by quantifying the magnesium content via

complexometric titration.

Principle: Magnesium ions form a stable complex with ethylenediaminetetraacetic acid

(EDTA). The endpoint of the titration is detected using a metal ion indicator.

Methodology:

Accurately weigh approximately 0.5 g of the pre-dried Magnesium L-lactate sample.

Dissolve the sample in 25 mL of deionized water.
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Add 5 mL of an ammonia-ammonium chloride buffer solution (pH ~10) and 0.1 mL of an

Eriochrome Black T indicator solution.

Titrate the solution with a standardized 0.05 mol/L EDTA disodium solution.

The endpoint is observed when the solution color changes from wine-red to a distinct blue.

The content is calculated based on the titration volume, where each mL of 0.05 mol/L

EDTA is equivalent to 10.12 mg of anhydrous magnesium lactate (Mg(C₃H₅O₃)₂).[6]

Spectroscopic Analysis
Spectroscopic methods provide information about the molecular structure and functional

groups present in the compound.

Infrared (IR) Spectroscopy:

Principle: IR spectroscopy measures the absorption of infrared radiation by the sample,

which causes molecular vibrations at specific frequencies corresponding to the functional

groups present.

Methodology: A small amount of the sample is intimately mixed with potassium bromide

(KBr) and pressed into a thin pellet. The pellet is then analyzed in an FTIR spectrometer.

Expected Data: The IR spectrum of Magnesium L-lactate will show characteristic

absorption bands: a broad band around 3400 cm⁻¹ (O-H stretching from hydroxyl groups

and hydration water), bands around 2980 cm⁻¹ (C-H stretching), a strong band around

1600 cm⁻¹ (asymmetric C=O stretching of the carboxylate anion), and bands in the 1100-

1050 cm⁻¹ region (C-O stretching).

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:

Principle: ¹³C NMR provides information on the carbon skeleton of the molecule.

Methodology: A sample is dissolved in a suitable deuterated solvent, typically deuterium

oxide (D₂O), and analyzed in an NMR spectrometer.
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Expected Data: The ¹³C NMR spectrum for the lactate anion is simple and will exhibit three

distinct signals corresponding to the methyl carbon (-CH₃), the hydroxyl-bearing methine

carbon (-CH(OH)-), and the carboxylate carbon (-COO⁻).[16]

Purity and Crystalline Structure
X-ray diffraction is the definitive method for confirming the crystalline nature of the product.

X-ray Diffraction (XRD):

Principle: XRD analyzes the diffraction pattern produced when X-rays interact with the

ordered atomic planes of a crystalline solid. This pattern is unique to a specific crystalline

structure.

Methodology: A powdered sample of Magnesium L-lactate is placed in the sample holder

of a powder diffractometer. The sample is irradiated with monochromatic X-rays over a

range of angles (2θ), and the intensity of the diffracted X-rays is recorded.

Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ, serves as a

fingerprint for the crystalline phase. The purity and identity of the material are confirmed by

comparing the experimental pattern to a reference standard from a crystallographic

database. This method was used to confirm the purity of magnesium lactate produced via

fermentation.[14]

Biological Significance and Signaling Pathways
The therapeutic and physiological effects of Magnesium L-lactate are attributable to the

distinct and synergistic roles of both magnesium and lactate ions in cellular processes.

Role of Magnesium and Lactate
Magnesium is a crucial intracellular cation that regulates ion channels, metabolic cycles, and

numerous signaling pathways.[17] It acts as a natural calcium antagonist and is essential for

nerve transmission and muscle function.[18] Lactate, once considered a metabolic waste

product, is now recognized as a vital energy substrate (via the "lactate shuttle") and a signaling

molecule, or "lacticokine," that modulates immune responses, inflammation, and metabolic

homeostasis.[19][20][21]
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Key Signaling Pathways
Magnesium-Modulated mTOR Signaling: Magnesium is critical for activating the mTOR

(mammalian target of rapamycin) pathway, which is a central regulator of cell growth,

proliferation, and protein synthesis. In muscle cells, magnesium supplementation enhances

the PI3K/Akt/mTOR signaling cascade, promoting myogenic differentiation and regeneration,

which is particularly relevant for counteracting age-related muscle loss (sarcopenia).[22]
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Caption: Magnesium's role in activating the PI3K/Akt/mTOR pathway in muscle cells.
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Lactate-GPR81 Signaling: L-lactate is a natural ligand for the G-protein coupled receptor 81

(GPR81), also known as HCAR1.[23] Activation of GPR81 in various cells, including immune

cells and adipocytes, leads to the inhibition of adenylyl cyclase. This reduces intracellular

cyclic AMP (cAMP) levels, resulting in anti-inflammatory effects (e.g., reduced production of

TNF-α and IL-6) and metabolic regulation, such as the inhibition of lipolysis.[20]
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Caption: The L-lactate signaling pathway via the GPR81 receptor.

Lactate and HIF-1α Signaling: Under certain conditions, such as inflammation or hypoxia,

lactate can contribute to the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1α).[19]
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[24] Stabilized HIF-1α acts as a transcription factor that promotes the expression of genes

involved in glycolysis, angiogenesis (e.g., VEGF), and the inflammatory response. This

pathway highlights lactate's role in cellular adaptation to low-oxygen environments and in

modulating immune functions.[19][24]
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Caption: Lactate's influence on the stabilization of the HIF-1α transcription factor.

Applications in Research and Drug Development
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The unique properties of Magnesium L-lactate make it a valuable compound for various

applications:

Mineral Supplementation: It serves as a highly bioavailable oral magnesium source for the

prevention and treatment of magnesium deficiency.[9][25] Its good solubility and tolerability

make it a preferred choice for formulation. Studies have shown that slow-release or

extended-release formulations of magnesium lactate can reduce gastrointestinal side effects,

improving patient compliance.[26][27]

Drug Formulation: Due to its neutral taste and good solubility, it is an excellent candidate for

fortifying liquid formulations, beverages, and foods for special medical purposes.[1]

Research Tool: As a source of two biologically active molecules, Magnesium L-lactate is a

useful tool for studying the distinct and combined effects of magnesium and lactate on

cellular metabolism, inflammation, neurological function, and cardiovascular health.[3]

Conclusion
Magnesium L-lactate is a well-characterized organic salt with a defined molecular structure

and favorable physicochemical properties. Its production is achievable through robust chemical

and sustainable fermentation methods, and its quality can be rigorously assessed using

standard analytical protocols. Beyond its role as a superior delivery form of magnesium, the

compound is a source of two critical signaling molecules that modulate fundamental cellular

pathways, including mTOR, GPR81, and HIF-1α. This dual-action nature makes Magnesium
L-lactate a compound of high importance for drug development, clinical nutrition, and

biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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